Cas no 1934-75-4 (N-Cyanocyanamide Sodium Salt)

• Product Name: N-Cyanocyanamide Sodium Salt
• CAS No: 1934-75-4
• MF: C₂N₃Na
• MW: 89.0312700271606
• MDL: MFCD00003535
• CID: 42200
• PubChem ID: 4350929
• Update Time: 2025-10-19

N-Cyanocyanamide Sodium Salt Chemical and Physical Properties

Names and Identifiers

• Sodium dicyanamide
• Sodium dicyanoamide
• Dicyanodiamide sodium
• N-Cyanocyanamide Sodium Salt
• sodium,dicyanoazanide
• Dicyanamide,sodium salt
• Na(dicyanamide)
• Cyanamide,cyano-, sodium salt (9CI)
• Dicyanamide, sodium salt (8CI)
• Sodium dicyanamide(6CI,7CI)
• Sodium Dicyanoazanide
• Cyanamide, cyano-, sodium salt
• I9C96I1MRE
• Cyanamide,cyano-,sodium salt
• Cyanamide, N-cyano-, sodium salt (1:1)
• Sodium dicyanamide, 97%, pure
• Dicyanamide, sodium salt
• nadca
• natriumdicyanamid
• Dicyanosodioamine
• sodium dicyan diamide
• cyano-cyanamidsodiumsalt
• Dicyanamide Sodium Salt
• C2N3Na
• Sodium dicyanamide, 96%
• DSSTox_RID_83479
• DSS
• 1934-75-4
• Tox21_202811
• AKOS009113011
• Dicyanamide sodium
• MFCD00003535
• SB75351
• BP-12549
• Sodium cyanocyanamide
• sodiumdicyanamide
• Q27280612
• CHEMBL2323847
• IXBPPZBJIFNGJJ-UHFFFAOYSA-N
• A925164
• NS00081284
• EN300-26699
• EINECS 217-703-5
• sodium;dicyanoazanide
• SY003490
• CS-0015130
• Sodium dicyanamide, Lonza quality, >=97.0% (w/w) (T)
• UNII-I9C96I1MRE
• D92272
• FT-0695301
• DTXSID4049404
• DTXCID3029364
• CAS-1934-75-4
• J-012526
• NCGC00260357-01
• Dicyanamide, Sodium Salt; Sodium Dicyanamide
• DA-19352
• 217-703-5
• FS16102

• MDL： MFCD00003535
• Inchi： 1S/C2N3.Na/c3-1-5-2-4;/q-1;+1
• InChI Key： IXBPPZBJIFNGJJ-UHFFFAOYSA-N
• SMILES： [Na+].[N-](C#N)C#N
• BRN： 3913818

Computed Properties

• Exact Mass: 88.99900
• Monoisotopic Mass: 88.999
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 86.5
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 48.6
• Surface Charge: 0

Experimental Properties

• Color/Form: powder
• Melting Point: 300 ºC
• Boiling Point: 130℃
• Flash Point: 8.5℃
• Water Partition Coefficient: 260 g/L (30 ºC)
• PSA: 50.82000
• LogP: -0.28514
• Sensitiveness: Hygroscopic
• Solubility: Water soluble
• Vapor Pressure: No data available

N-Cyanocyanamide Sodium Salt Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302,H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：UN 3077
• WGK Germany：1
• Hazard Category Code： 22-36/37/38
• Safety Instruction： S26; S36; S37/39
• FLUKA BRAND F CODES：3
• RTECS：TS7750000
• Hazardous Material Identification：
• Safety Term：S26;S37/39
• Risk Phrases：R22; R36/37/38
• Packing Group：III
• TSCA：Yes
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic salts Organic metal salts Organic alkali metal salts
• Solvents and Organic Chemicals Organic Compounds

Additional information on N-Cyanocyanamide Sodium Salt

Comprehensive Guide to N-Cyanocyanamide Sodium Salt (CAS No. 1934-75-4): Properties, Applications, and Innovations

N-Cyanocyanamide Sodium Salt (CAS No. 1934-75-4) is a specialized chemical compound gaining attention in modern research and industrial applications. Known for its unique molecular structure, this compound combines the reactivity of cyanamide with the stability of a sodium salt, making it a versatile intermediate in organic synthesis. Its chemical formula and molecular weight are critical for researchers exploring its potential in pharmaceuticals, agrochemicals, and material science. Below, we delve into its properties, applications, and relevance to current scientific trends.

The compound’s physical and chemical properties include high solubility in water and polar solvents, a characteristic that enhances its utility in aqueous-phase reactions. Its stability under controlled conditions makes it suitable for use in green chemistry initiatives, aligning with the global push for sustainable chemical processes. Recent studies highlight its role in catalysis and polymer chemistry, where it acts as a precursor for nitrogen-rich frameworks. These applications are particularly relevant to industries focusing on biodegradable materials and energy storage solutions, addressing growing environmental concerns.

One of the most searched questions about N-Cyanocyanamide Sodium Salt is its safety profile and handling precautions. While it is not classified as hazardous under standard regulations, proper storage in airtight containers away from moisture is recommended to maintain its integrity. Researchers often inquire about its synthetic pathways, with recent literature emphasizing one-pot synthesis methods that reduce waste and improve yield—a topic of high interest in process optimization circles.

In the pharmaceutical sector, N-Cyanocyanamide Sodium Salt is explored for its potential as a building block in drug discovery. Its ability to form stable heterocycles makes it valuable for designing bioactive molecules, including antiviral and anticancer agents. This aligns with the surge in demand for novel therapeutic compounds, especially post-pandemic. Additionally, its use in peptide modification has sparked interest in proteomics and bioconjugation techniques, further expanding its applications.

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Innovations in N-Cyanocyanamide Sodium Salt applications are also tied to nanotechnology and electronics. For instance, its derivatives are investigated for use in conductive polymers and semiconductor materials, catering to the booming electronics industry. This interdisciplinary relevance underscores its importance in both traditional and cutting-edge fields, making it a compound worth watching in the coming years.

In summary, N-Cyanocyanamide Sodium Salt (CAS No. 1934-75-4) is a multifaceted compound with expanding applications across diverse sectors. Its role in sustainable chemistry, drug development, and advanced materials positions it as a key player in scientific innovation. By addressing common queries and highlighting emerging trends, this guide aims to serve as a reliable resource for researchers and industry professionals alike.